Cas no 26311-45-5 (4-Pentylbenzoic acid)

• Product Name: 4-Pentylbenzoic acid
• CAS No: 26311-45-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00002572
• CID: 52905
• PubChem ID: 87562284
• Update Time: 2025-11-01

4-Pentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentylbenzoic acid
• 4-n-Amylbenzoic acid
• 4-Amylbenzoic Acid
• 4-n-Pentylbenzoic acid
• 4-(N-PENTYL)BENZOIC ACID
• Benzoic acid, 4-pentyl-
• 4-pentyl-benzoicaci
• 4-pentyloxybenzoic acid
• p-amylbenzoicacid
• p-n-Amylbenzoic acid
• p-pentylbenzoic acid
• p-pentyl-benzoicaci
• RARECHEM AL BO 0846
• Benzoicacid, p-pentyl- (8CI)
• NSC 169024
• p-Amylbenzoic acid
• Para-Pentylbenzoic acid
• BENZOIC ACID, p-PENTYL-
• p-n-pentylbenzoic acid
• 4-pentyl benzoic acid
• ET3KL92DDG
• CWYNKKGQJYAHQG-UHFFFAOYSA-N
• 4-Pentylbenzoicacid
• p-Pentyl benzoic acid
• 4-pentyl-benzoic acid
• PubChem11256
• 4-
• A0741
• UNII-ET3KL92DDG
• Ertapenemdisodium
• SCHEMBL290118
• NS00021085
• NSC169024
• DTXSID6067200
• BRN 2044798
• PS-8327
• EINECS 247-607-9
• FT-0638595
• CS-W010704
• AC-18364
• SY036128
• 3-09-00-02551 (Beilstein Handbook Reference)
• 4-Pentylbenzoic acid, 99%
• MFCD00002572
• AKOS002685614
• H10741
• NSC-169024
• FT-0654606
• 26311-45-5
• W-107181
• DTXCID6037489
• 4nPentylbenzoic acid
• 4(nPentyl)benzoic acid
• pPentylbenzoic acid
• pAmylbenzoic acid
• ParaPentylbenzoic acid
• 4Amylbenzoic acid
• Benzoic acid, ppentyl
• Benzoic acid, 4pentyl

• MDL： MFCD00002572
• Inchi： 1S/C12H16O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
• InChI Key： CWYNKKGQJYAHQG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCCC)=O
• BRN： 2044798

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.0430
• Melting Point: 86.0 to 91.0 deg-C
• Boiling Point: 260.7 ºC (746 mmHg)
• Flash Point: 149.7±16.7 °C
• Refractive Index: 1.5207 (estimate)
• Solubility: Solubility in water: insoluble Solubility in other solvents: miscible with alcohol and ether
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 3.11750
• Solubility: Insoluble in water

4-Pentylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DH6273000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Pentylbenzoic acid

Comprehensive Overview of 4-Pentylbenzoic Acid (CAS No. 26311-45-5): Properties, Applications, and Industry Insights

4-Pentylbenzoic acid (CAS No. 26311-45-5) is an organic compound belonging to the class of benzoic acid derivatives, characterized by a pentyl group attached to the para position of the benzene ring. This aromatic carboxylic acid is widely studied for its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing interest in specialty chemicals and fine chemical intermediates, 4-pentylbenzoic acid has garnered attention for its role in synthesizing advanced materials and bioactive molecules.

The molecular structure of 4-pentylbenzoic acid combines a hydrophobic alkyl chain (pentyl group) with a polar carboxylic acid functional group, making it a valuable building block for surfactant research and liquid crystal formulations. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable and eco-friendly chemical processes. Researchers are exploring its use in biodegradable polymers and non-toxic additives, addressing consumer demand for safer alternatives in cosmetics and industrial products.

In the pharmaceutical sector, 4-pentylbenzoic acid serves as a precursor for drug discovery, particularly in designing anti-inflammatory agents and antimicrobial compounds. Its structural flexibility allows for modifications that enhance bioavailability and target specificity. A trending topic in medicinal chemistry forums involves optimizing such benzoic acid derivatives for neurological disorders, reflecting the compound's relevance in addressing modern health challenges.

From an industrial perspective, CAS No. 26311-45-5 is often discussed in the context of high-performance coatings and adhesive formulations. Its compatibility with polymeric matrices improves material durability, a key concern in automotive and aerospace industries. Online searches frequently link this compound to thermal stability additives, underscoring its role in enhancing product longevity under extreme conditions.

Analytical techniques like HPLC and GC-MS are commonly employed to characterize 4-pentylbenzoic acid, ensuring purity for research and commercial use. Quality control protocols emphasize the importance of low heavy metal content and high yield synthesis methods, topics frequently queried in chemical manufacturing databases. Regulatory compliance with REACH and FDA guidelines further elevates its marketability in international trade.

Emerging discussions in scientific communities explore the compound's potential in energy storage systems, particularly as a component in electrolyte formulations for batteries. This aligns with the surge in renewable energy-related searches, positioning 4-pentylbenzoic acid as a candidate for next-generation energy solutions. Such applications demonstrate how traditional chemicals adapt to cutting-edge technologies.

In conclusion, 4-pentylbenzoic acid (CAS No. 26311-45-5) exemplifies the intersection of classical organic chemistry and modern innovation. Its multifaceted applications—from life sciences to industrial materials—make it a compound of enduring relevance. As research continues to uncover new uses, this benzoic acid derivative remains a focal point for advancements in sustainable chemistry and material engineering.